(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl 2-(o-tolyloxy)acetate

• IUPAC Name: [5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate
• InChI: InChI=1S/C21H17NO5/c1-14-6-2-4-8-17(14)24-13-21(23)25-12-16-11-20(27-22-16)19-10-15-7-3-5-9-18(15)26-19/h2-11H,12-13H2,1H3
• InChI Key: QOUFZTJMKAHIMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)OCC2=NOC(=C2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H17NO5
• Molecular Weight: 363.4 g/mol

Description

“(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl 2-(o-tolyloxy)acetate” is a complex organic compound that contains several functional groups including a benzofuran, an isoxazole, and an acetate group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the benzofuran and isoxazole rings. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures and functional groups. The benzofuran and isoxazole rings are aromatic, which means they are stable and can participate in pi stacking interactions.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The benzofuran and isoxazole rings might undergo electrophilic substitution reactions, while the acetate group could be involved in esterification or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the acetate group might make it more polar and increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzofuran derivatives have been found to have antimicrobial activity.

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its reaction behavior.